4-(tert-butyl)-N-((5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C25H28N4O3S/c1-25(2,3)19-12-10-18(11-13-19)23(31)26-15-21-27-28-24(32-21)33-16-22(30)29-14-6-8-17-7-4-5-9-20(17)29/h4-5,7,9-13H,6,8,14-16H2,1-3H3,(H,26,31)
• InChI Key: YTSLBEMSMXTJMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2=NN=C(O2)SCC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol

Description

4-(tert-butyl)-N-((5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H28N4O3S and its molecular weight is 464.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

One area of research involves the synthesis of related compounds, such as substituted N-(2,4-dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides and their thiono analogs, synthesized from reactions of methyl anthranilate with 2-aryl-1,3,4-oxadiazolin-5-ones. These studies provide foundational knowledge on synthetic routes and the chemical behavior of similar compounds (Chau, Saegusa, & Iwakura, 1982).

Material Science Applications

Research into the synthesis and properties of novel aromatic polyhydrazides and poly(amide–hydrazide)s based on bis(ether benzoic acid)s from hydroquinone and substituted hydroquinones, including 2-tert-butyl derivatives, has shown that these compounds can be solution-cast into transparent, flexible, and tough films, with potential applications in materials science (Hsiao, Dai, & He, 1999).

Biological Activity Exploration

In the realm of medicinal chemistry, heterocyclic analogues of certain compounds have been evaluated as potential antipsychotic agents. This includes the study of various heterocyclic carboxamides, indicating the potential biological activities that could be associated with compounds having similar structural features (Norman, Navas, Thompson, & Rigdon, 1996).

Antifungal and Antimicrobial Properties

Another aspect of research focuses on the synthesis and antifungal activity of compounds like 3-[(5-aryl-1,3,4-oxadiazol-2-yl)methyl]benzo[d]thiazol-2(3H)-ones, which have shown moderate inhibition activity against various fungi, suggesting potential antimicrobial applications for similar compounds (Weng, Liu, Huang, Tan, & Chen, 2012).